Cas no 5817-96-9 (5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one)

• Product Name: 5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one
• CAS No: 5817-96-9
• MF: C₆H₅N₃O
• MW: 135.123400449753
• MDL: MFCD09832904
• CID: 876669
• PubChem ID: 15525019
• Update Time: 2025-08-03

5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• 5,7-dihydro-6H-Pyrrolo[2,3-d]pyrimidin-6-one
• 5,7-dihydropyrrolo[2,3-d]pyrimidin-6-one
• 5H-Pyrrolo[2,3-d]pyrimidin-6(7H)-one
• 5H,6H,7H-PYRROLO[2,3-D]PYRIMIDIN-6-ONE
• 6H-Pyrrolo[2,3-d]pyrimidin-6-one, 5,7-dihydro- (8CI)
• NCIZQRMMYUHTDP-UHFFFAOYSA-N
• FCH873812
• PB13160
• 5H,7H-Pyrrolo[2,3-d]pyrimidin-6-one
• AK137187
• AX8258755
• 5,6-Dihydro-7H-pyrrolo[2,3
• EN300-7219038
• MFCD09832904
• AS-34072
• DB-023355
• CS-0045889
• SY098006
• DTXSID10573639
• AKOS006327063
• SCHEMBL322055
• 5817-96-9
• 5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one

• MDL： MFCD09832904
• Inchi： 1S/C6H5N3O/c10-5-1-4-2-7-3-8-6(4)9-5/h2-3H,1H2,(H,7,8,9,10)
• InChI Key： NCIZQRMMYUHTDP-UHFFFAOYSA-N
• SMILES： O=C1CC2=CN=CN=C2N1

Computed Properties

• Exact Mass: 135.043261791g/mol
• Monoisotopic Mass: 135.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.9
• XLogP3: -0.6

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 389.4±37.0 °C at 760 mmHg
• Flash Point: 136.9±23.7 °C

5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines